Europium dichloride

• CAS: 13769-20-5
• Molecular Formula: EuCl2; Cl2Eu
• Molecular Weight: 222.87 g/mol
• SMILES: [Cl-].[Cl-].[Eu+2]
• InChI: InChI=1S/2ClH.Eu/h2*1H;/q;;+2/p-2
• InChIKey: BMANZYKPCBPZFG-UHFFFAOYSA-L

Europium dichloride (EuCl₂) is an inorganic compound featuring europium in the divalent (+2) oxidation state, a comparatively stable configuration within the lanthanide series that imparts distinct magnetic and optical properties. Unlike the more common europium(III) chloride (EuCl₃), EuCl₂ adopts the PbCl₂-type orthorhombic crystal structure (space group Pnma) and exhibits a ferromagnetic ground state with a calculated magnetic moment of ~7.00 μB per Eu²⁺ ion.

Europium Dichloride (EuCl₂) CAS 13769-20-5: Divalent Europium Precursor for Cryogenic Refrigeration and Luminescent Materials

Europium dichloride (EuCl₂) is an inorganic compound featuring europium in the divalent (+2) oxidation state, a comparatively stable configuration within the lanthanide series that imparts distinct magnetic and optical properties [1]. Unlike the more common europium(III) chloride (EuCl₃), EuCl₂ adopts the PbCl₂-type orthorhombic crystal structure (space group Pnma) and exhibits a ferromagnetic ground state with a calculated magnetic moment of ~7.00 μB per Eu²⁺ ion [2]. It is a white to pale pink hygroscopic solid with a melting point of ~727–757 °C and a density of approximately 4.86–4.89 g/cm³ [3]. Its solubility in water and polar organic solvents, combined with a tunable blue emission under UV excitation, underpins its utility as a precursor for europium(II)-based phosphors and coordination compounds .

• [1] Wikipedia contributors. (2024). Europium(II) chloride. Wikipedia, The Free Encyclopedia. View Source
• [2] Materials Project. (n.d.). mp-22887: EuCl₂ (orthorhombic, Pnma, 62). View Source
• [3] Deutsche Wikipedia. (2024). Europium(II)-chlorid. View Source

Europium Dichloride (EuCl₂) CAS 13769-20-5: Critical Limitations of Analog Substitution in Cryogenic and Optical Applications

While europium(III) chloride (EuCl₃) and other europium halides are often considered as alternative europium sources, the unique divalent state of europium in EuCl₂ dictates its functionality in applications requiring specific magnetic, optical, or reductive properties. Substituting EuCl₃ for EuCl₂ in a magnetocaloric device, for instance, would be futile because Eu³⁺ (4f⁶, J=0) is non-magnetic at low temperatures, whereas Eu²⁺ (4f⁷, J=7/2) provides the large magnetic moment essential for adiabatic demagnetization refrigeration (ADR) [1]. Similarly, while EuBr₂ exhibits luminescence from the Eu²⁺ ion, its emission wavelength, quantum yield, and sensitivity to impurities differ significantly from those of EuCl₂, precluding direct substitution in optical systems without recalibration [2]. The following evidence quantifies these performance gaps and demonstrates why the selection of EuCl₂ over its closest analogs is a non-trivial, performance-critical decision [3].

• [1] Wang, B., et al. (2024). A Record-High Cryogenic Magnetocaloric Effect Discovered in EuCl₂ Compound. Journal of the American Chemical Society, 146(51), 35016–35022. View Source
• [2] Galimov, D. I., et al. (2024). Influence of the nature of the halide and triiodide anion on absorption and photoluminescence spectra of EuX₂ (X = Cl, Br, I) solutions in tetrahydrofuran. Journal of Photochemistry and Photobiology A: Chemistry, 451, 115489. View Source
• [3] Sergeev, D. N., et al. (2015). Vapor phase composition as an indicator of thermal stability of the Sm, Eu, and Yb chlorides. Thermochimica Acta, 622, 51–54. View Source

Europium Dichloride (EuCl₂) CAS 13769-20-5: Quantitative Performance Benchmarks Against Critical Comparators

Cryogenic Magnetocaloric Performance: EuCl₂ vs. Commercial Gd₃Ga₅O₁₂ (GGG) and Other Eu²⁺/Gd³⁺ Materials

Orthorhombic EuCl₂ demonstrates a record-high cryogenic magnetocaloric effect, quantified by magnetic entropy change (-ΔSM). At 5 T and 1.8 K, EuCl₂ achieves a -ΔSM of ~74.6 J·kg⁻¹·K⁻¹, which is 96% of its theoretical limit (77.5 J·kg⁻¹·K⁻¹) and surpasses all previously reported Gd³⁺ and Eu²⁺ based materials [1]. At a lower field of 1 T, EuCl₂ attains -ΔSM ~ 36.8 J·kg⁻¹·K⁻¹, which is nearly twice the -ΔSM of the commercial cryogenic refrigerant Gd₃Ga₅O₁₂ (GGG) at 2 T (~21 J·kg⁻¹·K⁻¹) [2]. This superior performance is attributed to the ferromagnetic ground state, single-ion behavior of Eu²⁺, and near-free spin characteristics of EuCl₂, as validated by ab initio calculations and Brillouin function analysis [1].

Evidence Dimension	Magnetic Entropy Change (-ΔSM)
Target Compound Data	~74.6 J·kg⁻¹·K⁻¹ at 5 T, 1.8 K; ~36.8 J·kg⁻¹·K⁻¹ at 1 T
Comparator Or Baseline	Gd₃Ga₅O₁₂ (GGG) at 2 T: ~21 J·kg⁻¹·K⁻¹; other Eu²⁺/Gd³⁺ materials: all lower
Quantified Difference	EuCl₂ -ΔSM at 1 T is ~1.75× higher than GGG at 2 T; record-high values at both 5 T and 1 T.
Conditions	Direct quasi-adiabatic demagnetization measurements; orthorhombic EuCl₂; fields up to 5 T; temperatures down to ~346 mK.

Why This Matters

For cryogenic refrigeration applications (e.g., space telescopes, quantum computing), a higher -ΔSM directly translates to greater cooling power per unit mass, enabling longer hold times at sub-Kelvin temperatures and reducing system mass and volume.

• [1] Wang, B., et al. (2024). A Record-High Cryogenic Magnetocaloric Effect Discovered in EuCl₂ Compound. Journal of the American Chemical Society, 146(51), 35016–35022. View Source
• [2] Chinese Society of Rare Earths. (2024). 发现超低温巨大稀土磁热材料 [Discovery of Giant Rare-Earth Magnetocaloric Materials at Ultra-Low Temperatures]. View Source

Photoluminescence in Solution: EuCl₂ vs. EuBr₂ and EuI₂ in Tetrahydrofuran (THF)

In THF solution, EuCl₂ exhibits a photoluminescence (PL) emission peak at λₑₘ = 417 nm, which is blue-shifted by 65 nm relative to EuBr₂ (λₑₘ = 482 nm) due to the nephelauxetic effect [1]. The PL quantum yield (φ) of EuCl₂ is 0.07%, compared to 0.12% for EuBr₂ [2]. Critically, commercial EuI₂ in THF shows no detectable Eu²⁺ PL due to quenching by triiodide (I₃⁻) impurities, which are absent in EuCl₂ and EuBr₂ solutions [3]. The lifetime of the Eu²⁺* excited state is also distinct: for solid compounds, lifetimes are 76 ns for EuCl₂, 54 ns for EuBr₂, and 355 ns for EuI₂ [4].

Evidence Dimension	PL Emission Wavelength (λₑₘ) in THF
Target Compound Data	417 nm
Comparator Or Baseline	EuBr₂: 482 nm; EuI₂: No detectable PL
Quantified Difference	65 nm blue-shift vs. EuBr₂
Conditions	THF solution, room temperature

Why This Matters

The specific emission wavelength of EuCl₂ (blue) and its reliable PL behavior in solution, free from the quenching issues plaguing EuI₂, make it the preferred precursor for designing blue-emitting phosphors, optical sensors, and luminescent probes in organic media.

• [1] Galimov, D. I., et al. (2024). Influence of the nature of the halide and triiodide anion on absorption and photoluminescence spectra of EuX₂ (X = Cl, Br, I) solutions in tetrahydrofuran. Journal of Photochemistry and Photobiology A: Chemistry, 451, 115489. View Source
• [2] Galimov, D. I., et al. (2024). Influence of the nature of the halide and triiodide anion on absorption and photoluminescence spectra of EuX₂ (X = Cl, Br, I) solutions in tetrahydrofuran. Journal of Photochemistry and Photobiology A: Chemistry, 451, 115489. View Source
• [3] Galimov, D. I., et al. (2024). Influence of the nature of the halide and triiodide anion on absorption and photoluminescence spectra of EuX₂ (X = Cl, Br, I) solutions in tetrahydrofuran. Journal of Photochemistry and Photobiology A: Chemistry, 451, 115489. View Source
• [4] Galimov, D. I., et al. (2018). The first example of fluorescence of the solid individual compounds of Eu²⁺ ion: EuCl₂, EuI₂, EuBr₂. Luminescence, 33(8), 1387-1390. View Source

Thermal Stability and Disproportionation Resistance: EuCl₂ vs. YbCl₂ and SmCl₂

Knudsen effusion mass spectrometry studies of vapor phase composition reveal that the disproportionation of EuCl₂ and SmCl₂ is negligible under the experimental temperature range, whereas YbCl₂ undergoes significant disproportionation and SmCl₃ and YbCl₃ exhibit notable decomposition [1]. This indicates that EuCl₂ is thermally more robust than its ytterbium analog, YbCl₂, under high-temperature conditions. The negligible disproportionation of EuCl₂ is critical for applications requiring a stable divalent state, such as in molten salt reactors or high-temperature synthesis of Eu²⁺-doped materials.

Evidence Dimension	Disproportionation Tendency at High Temperature
Target Compound Data	Negligible disproportionation
Comparator Or Baseline	YbCl₂: Significant disproportionation; SmCl₂: Negligible disproportionation
Quantified Difference	Qualitative difference: EuCl₂ is stable, YbCl₂ is not.
Conditions	Knudsen effusion mass spectrometry; temperature range not explicitly stated but typical for these studies is 800-1200 K.

Why This Matters

In processes involving high-temperature handling or vapor transport (e.g., chemical vapor deposition, molten salt electrorefining), the thermal stability of EuCl₂ ensures a consistent supply of Eu²⁺ species, whereas YbCl₂ would degrade, leading to irreproducible results and contamination by Yb³⁺ species.

• [1] Sergeev, D. N., et al. (2015). Vapor phase composition as an indicator of thermal stability of the Sm, Eu, and Yb chlorides. Thermochimica Acta, 622, 51–54. View Source

Solubility and Photochemical Recovery Efficiency: EuCl₂ in Alcoholic Solvent Systems

The solubility of EuCl₂ in alcohols follows the trend ethanol > ethanol/isopropanol > isopropanol, which directly governs the efficiency of photochemical europium recovery from non-aqueous media [1]. In a 50/50 v/v ethanol/isopropanol mixture, the addition of chloride ions (as LiCl) decreases EuCl₂ solubility, enhancing recovery efficiency. Under optimized conditions (high Cl⁻ concentration, low water content <1.5 wt%), europium can be recovered from binary Eu/Y mixtures with an efficiency of up to 94.7% and a purity of 96.7–99.8% [2]. This solubility-driven precipitation behavior is a key differentiator for separation processes, as it allows for the selective isolation of Eu²⁺ as insoluble EuCl₂ from mixed lanthanide solutions.

Evidence Dimension	Europium Recovery Efficiency
Target Compound Data	Up to 94.7% recovery, 96.7–99.8% purity from Eu/Y mixtures
Comparator Or Baseline	Other lanthanide chlorides (e.g., YCl₃) remain soluble under these conditions.
Quantified Difference	High selectivity for Eu²⁺ precipitation.
Conditions	50/50 v/v EtOH/IPA, high Cl⁻ concentration, <1.5 wt% water, photochemical reduction.

Why This Matters

For europium recycling from end-of-life products (e.g., red lamp phosphors), the ability to selectively precipitate EuCl₂ from mixed lanthanide solutions with high purity and efficiency is a critical process advantage, reducing downstream separation costs and waste.

• [1] Van den Bogaert, B., et al. (2016). Photochemical recovery of europium from non-aqueous solutions. Physical Chemistry Chemical Physics, 18, 29961-29968. View Source
• [2] Van den Bogaert, B., et al. (2016). Photochemical recovery of europium from non-aqueous solutions. Physical Chemistry Chemical Physics, 18, 29961-29968. View Source

Electrochemical Recovery in Molten Salts: EuCl₂ vs. SmCl₂ and YbCl₂ Solubility Product (Ksp)

In NaAlCl₄ molten salt electrolyte at 453 K, the solubility product (Ksp) of EuCl₂ is 2.47 × 10⁻⁹, which is lower than that of SmCl₂ (3.76 × 10⁻⁹) and higher than that of YbCl₂ (1.83 × 10⁻⁹) [1]. This difference in Ksp directly impacts the recovery yield during electrorefining; EuCl₂ achieves a recovery yield of 90.4%, compared to 88.7% for SmCl₂ and 94.1% for YbCl₂ under identical conditions [2]. The distinct Ksp value of EuCl₂ allows for its selective electrodeposition and separation from other lanthanides in pyrochemical processing of spent nuclear fuel, where the separation of actinides from lanthanides is a critical challenge.

Evidence Dimension	Solubility Product (Ksp) in NaAlCl₄ at 453 K
Target Compound Data	2.47 × 10⁻⁹ (Recovery Yield: 90.4%)
Comparator Or Baseline	SmCl₂: 3.76 × 10⁻⁹ (88.7% yield); YbCl₂: 1.83 × 10⁻⁹ (94.1% yield)
Quantified Difference	EuCl₂ Ksp is 1.52× lower than SmCl₂, 1.35× higher than YbCl₂.
Conditions	NaAlCl₄ molten salt electrolyte, 453 K, electrorefining.

Why This Matters

In the context of advanced nuclear fuel cycles, the ability to tune electrorefining parameters based on precise Ksp values of lanthanide dichlorides is essential for achieving high-purity separations of europium from other fission products, directly impacting process efficiency and waste minimization.

• [1] Nature Communications. (2021). Table 1 Ksp and recovery yields analyses of several different anodes for IAP in NaAlCl4 molten salt electrolyte at 453 K. View Source
• [2] Nature Communications. (2021). Table 1 Ksp and recovery yields analyses of several different anodes for IAP in NaAlCl4 molten salt electrolyte at 453 K. View Source

Europium Dichloride (EuCl₂) CAS 13769-20-5: Validated High-Value Application Scenarios

Cryogenic Adiabatic Demagnetization Refrigeration (ADR) Systems

Leveraging its record-high magnetocaloric effect (-ΔSM ~74.6 J·kg⁻¹·K⁻¹ at 5 T and ~36.8 J·kg⁻¹·K⁻¹ at 1 T) [1], EuCl₂ is an ideal solid-state refrigerant for ADR systems targeting sub-Kelvin temperatures (e.g., ~346 mK). Its performance significantly exceeds that of commercial GGG, enabling longer hold times and more efficient cooling for space-based infrared detectors, quantum computing qubits, and low-temperature physics experiments [2].

Precursor for Blue-Emitting Eu²⁺-Doped Phosphors and Luminescent Coordination Compounds

The characteristic blue photoluminescence (λₑₘ = 417 nm in THF) and tunable emission of EuCl₂ [3], along with its reliable solution behavior compared to EuI₂, make it a preferred precursor for synthesizing Eu²⁺-doped phosphors for LED lighting, display technologies, and X-ray imaging plates. Its solubility in polar solvents facilitates the preparation of coordination polymers and metal-organic frameworks (MOFs) with tailored optical properties.

Electrorefining and Pyrochemical Separation of Europium from Nuclear Waste

The distinct solubility product (Ksp = 2.47 × 10⁻⁹ in NaAlCl₄ at 453 K) [4] and high thermal stability of EuCl₂ [5] enable its selective electrodeposition and separation from other lanthanides and actinides in molten salt electrorefining. This is a critical step in advanced nuclear fuel cycles for the recovery of valuable europium and the reduction of high-level waste volume.

Photochemical Recovery and Recycling of Europium from End-of-Life Products

The selective precipitation of EuCl₂ from alcoholic solutions, driven by its solubility characteristics and photochemical reduction of Eu³⁺, allows for the high-purity recovery of europium (up to 94.7% efficiency, >96.7% purity) [6] from complex mixtures like spent red lamp phosphors (Y₂O₃:Eu³⁺). This process offers a sustainable, non-aqueous route for europium recycling.

• [1] Wang, B., et al. (2024). A Record-High Cryogenic Magnetocaloric Effect Discovered in EuCl₂ Compound. Journal of the American Chemical Society, 146(51), 35016–35022. View Source
• [2] Chinese Society of Rare Earths. (2024). 发现超低温巨大稀土磁热材料 [Discovery of Giant Rare-Earth Magnetocaloric Materials at Ultra-Low Temperatures]. View Source
• [3] Galimov, D. I., et al. (2024). Influence of the nature of the halide and triiodide anion on absorption and photoluminescence spectra of EuX₂ (X = Cl, Br, I) solutions in tetrahydrofuran. Journal of Photochemistry and Photobiology A: Chemistry, 451, 115489. View Source
• [4] Nature Communications. (2021). Table 1 Ksp and recovery yields analyses of several different anodes for IAP in NaAlCl4 molten salt electrolyte at 453 K. View Source
• [5] Sergeev, D. N., et al. (2015). Vapor phase composition as an indicator of thermal stability of the Sm, Eu, and Yb chlorides. Thermochimica Acta, 622, 51–54. View Source
• [6] Van den Bogaert, B., et al. (2016). Photochemical recovery of europium from non-aqueous solutions. Physical Chemistry Chemical Physics, 18, 29961-29968. View Source